Cas no 861924-95-0 (1H-1,2,4-Triazol-3-amine, 5-[[2-(ethylthio)ethyl]thio]-)

• Product Name: 1H-1,2,4-Triazol-3-amine, 5-[[2-(ethylthio)ethyl]thio]-
• CAS No: 861924-95-0
• MF: C₆H₁₂N₄S₂
• MW: 204.316277503967
• CID: 1851597
• PubChem ID: 9920696
• Update Time: 2025-04-21

1H-1,2,4-Triazol-3-amine, 5-[[2-(ethylthio)ethyl]thio]- Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,4-Triazol-3-amine, 5-[[2-(ethylthio)ethyl]thio]-
• 861924-95-0
• DTXSID701216093
• 5-[[2-(Ethylthio)ethyl]thio]-1H-1,2,4-triazol-3-amine

• Inchi： 1S/C6H12N4S2/c1-2-11-3-4-12-6-8-5(7)9-10-6/h2-4H2,1H3,(H3,7,8,9,10)
• InChI Key： WQTVDBJHZCJKEF-UHFFFAOYSA-N
• SMILES： S(CC)CCSC1=NNC(N)=N1

Computed Properties

• Exact Mass: 204.05033875Da
• Monoisotopic Mass: 204.05033875Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 118Ų